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Compound of Interest

Compound Name: Propoxycarbazone sodium

Cat. No.: B136408 Get Quote

An In-depth Technical Guide: Environmental Fate and Degradation of Propoxycarbazone
Sodium

Introduction
Propoxycarbazone sodium is a post-emergence sulfonylurea herbicide used for the control of

various grass and broadleaf weeds in wheat and triticale crops.[1][2][3] Its herbicidal activity

stems from the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for plant

amino acid synthesis.[1][2][3] Understanding the environmental fate and degradation of this

active ingredient is paramount for assessing its potential environmental impact, including its

persistence in soil and water, mobility, and the nature of its degradation products. This guide

provides a comprehensive overview of the environmental behavior of propoxycarbazone
sodium, tailored for researchers and environmental scientists.

Physicochemical Properties
The environmental behavior of a pesticide is largely governed by its physicochemical

properties. Propoxycarbazone sodium is highly soluble in water and mobile in soils, indicating

a potential to leach into groundwater.[1] However, its actual field behavior can be complex. Key

properties are summarized in the table below.
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Property Value Reference

Water Solubility High --INVALID-LINK--[1]

Vapor Pressure
Low (volatilization not

expected to be significant)
--INVALID-LINK--[2]

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)

68 - 538 (indicates high to low

mobility)
--INVALID-LINK--[4]

Persistence in Soil Not persistent --INVALID-LINK--[1]

Persistence in Aquatic

Systems
Persistent --INVALID-LINK--[1]

Degradation in the Terrestrial Environment (Soil)
The degradation of propoxycarbazone sodium in soil is a critical aspect of its environmental

fate, primarily occurring through microbial metabolism and various abiotic processes.[2]

Soil Metabolism and Dissipation Rates
Field and laboratory studies have shown a range of dissipation times for propoxycarbazone
sodium, influenced by soil type, organic matter content, and microbial activity. The dissipation

in soil often follows non-linear kinetics, such as the First Order Multi-Compartment (FOMC)

model.[5]
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Study Type
Soil Type /
Conditions

Half-life (DT50) Reference

Field Dissipation
Various (USA &

Europe)
4 - 54 days --INVALID-LINK--[2]

Field Study Loam Soil 31 days --INVALID-LINK--[5]

Field Study
Sandy Loam / Clay

Loam
54 days --INVALID-LINK--[5]

Soil Metabolism (Lab) N/A 77 - 103 days --INVALID-LINK--[2]

Soil Metabolism (Lab) German Soils 9 - 47 days --INVALID-LINK--[2]

Aerobic

Biodegradation
8 Soil Types (20°C) Median of 60 days --INVALID-LINK--[4]

Soil Degradation Pathway and Metabolites
In soil, propoxycarbazone sodium degrades into several major metabolites. The primary

transformation products include:

Sulfonamide acid

Saccharin

4-hydroxysaccharin

N-desmethyl MKH 6561 (minor)[6]

2-hydroxypropoxy MKH 6561 (minor)[6]

With the exception of 4-hydroxysaccharin, these metabolites are generally of equal or greater

mobility than the parent compound.[2]
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Primary degradation pathways of propoxycarbazone sodium in soil.

Experimental Protocol: Aerobic Soil Metabolism Study
A standardized protocol, such as OECD Guideline 307, is typically followed for assessing

aerobic soil metabolism.

Test Substance: Radiolabeled ([¹⁴C]) propoxycarbazone sodium is used to trace the parent

compound and its metabolites.

Soil Selection: At least three different soil types are chosen, varying in texture, organic

carbon content, pH, and microbial biomass.

Sample Preparation: Soil samples are passed through a 2 mm sieve and their moisture

content is adjusted to 40-60% of maximum water holding capacity.

Application: The radiolabeled test substance is applied to the soil samples at a rate

representative of the intended agricultural use.

Incubation: Samples are incubated in the dark at a constant temperature (e.g., 20°C) in a

flow-through system that traps CO₂ and other volatile compounds.

Sampling and Analysis: Duplicate samples are taken at various time intervals (e.g., 0, 1, 3, 7,

14, 30, 60, 90, 120 days). Soil is extracted using appropriate solvents (e.g.,

acetonitrile/water).
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Quantification: Extracts are analyzed using High-Performance Liquid Chromatography

(HPLC) with a radioactivity detector to separate and quantify the parent compound and its

metabolites. Non-extractable residues are quantified by combustion analysis.

Data Analysis: The dissipation rates (DT₅₀ and DT₉₀) for the parent compound are calculated

using appropriate kinetic models (e.g., first-order or FOMC).

Experimental workflow for a soil metabolism study.

Degradation in the Aquatic Environment
In aquatic systems, the degradation of propoxycarbazone sodium is influenced by photolysis

and microbial activity, while hydrolysis is generally a slow process.[2]

Hydrolysis and Photolysis
Propoxycarbazone sodium is stable to hydrolysis at environmentally relevant pH levels.[4]

However, photodegradation plays a more significant role in its dissipation in water.[5] Studies

have also demonstrated that Advanced Oxidation Processes (AOPs) can dramatically

accelerate its degradation.

Degradation
Process

Conditions Half-life (DT50)
Pseudo-first
order rate
constant (k)

Reference

Aqueous

Photolysis

pH 7 water, 40°N

latitude
37 - 94 days -

--INVALID-LINK--

[2]

Ozone (O₃) Aqueous solution - ~10⁻⁴ s⁻¹
--INVALID-LINK--

[7]

O₃ / UV Aqueous solution - ~10⁻³ s⁻¹
--INVALID-LINK--

[7]

Fenton Process 14 mM H₂O₂ 5 seconds -
--INVALID-LINK--

[7]

The Fenton process was identified as the most efficient method, achieving 90% conversion in

60 seconds under specific lab conditions.[5][7]
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Aquatic Degradation Pathway
In aqueous biodegradation studies, the major metabolite formed is propoxycarbazone-

carboxylic acid, which can be stable for extended periods.[4] Photodegradation in water can

lead to the formation of several transformation products through cleavage and isomerization.[5]
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Sodium in Water
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(e.g., CO₂, H₂O)
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Carboxylic Acid

Microbial Action
(Slow)
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Degradation pathways of propoxycarbazone sodium in water.

Experimental Protocol: Aqueous Photolysis Study
A typical aqueous photolysis study follows guidelines like OECD 316.

Test Solution: A sterile, buffered aqueous solution (e.g., pH 7) containing a known

concentration of radiolabeled propoxycarbazone sodium is prepared.

Light Source: A light source that simulates the spectrum and intensity of natural sunlight is

used (e.g., a xenon arc lamp with appropriate filters).

Experimental Setup: The test solution is placed in temperature-controlled quartz cells, which

are transparent to UV light. Dark controls, wrapped in aluminum foil, are run in parallel to

account for non-photolytic degradation.

Irradiation: Samples are irradiated continuously, with the light intensity monitored.

Sampling: Aliquots of the solution are taken from both irradiated and dark control samples at

specific time intervals.
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Analysis: Samples are analyzed by HPLC with a radioactivity detector to determine the

concentration of the parent compound and any major photoproducts (>10% of applied

radioactivity).

Calculation: The first-order rate constant and photolysis half-life are calculated for the

irradiated samples after correcting for any degradation observed in the dark controls. The

environmental half-life is then extrapolated based on season and latitude.

Summary of Ecotoxicological Profile
Propoxycarbazone sodium exhibits low toxicity to a wide range of non-target fauna. However,

consistent with its mode of action, it poses a risk to non-target plants.

Birds and Mammals: Practically non-toxic.[2]

Aquatic Organisms: Practically non-toxic to warm and cold water fish and daphnids.[2]

Bees and Earthworms: Low toxicity to honeybees[1] and moderately toxic to earthworms.[1]

Non-target Plants: Poses a risk to non-target terrestrial and aquatic plants through spray drift

and runoff.[2][8] It is highly toxic to duckweed, a vascular aquatic plant.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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